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Introduction
Chromyl chloride (CrO₂Cl₂) is a highly reactive inorganic compound that exists as a volatile,

reddish-brown liquid at room temperature.[1][2] Its tetrahedral structure and potent oxidizing

properties make it a valuable reagent in organic synthesis.[3][4] A primary application of

chromyl chloride is in the Étard reaction, where it oxidizes benzylic methyl groups and internal

alkenes to aldehydes and α-chloroketones, respectively.[1][3] Given its hazardous nature, strict

adherence to safety protocols during its preparation and handling is paramount.

Synthesis of Chromyl Chloride
Chromyl chloride can be synthesized through various methods. The most common laboratory

preparation involves the reaction of a chromate or dichromate salt with a chloride source in the

presence of concentrated sulfuric acid. An alternative method is the direct reaction of

chromium trioxide with anhydrous hydrogen chloride gas.[1][5]

Reaction Equation:

The direct synthesis from chromium trioxide and hydrogen chloride proceeds as follows:

CrO₃ + 2 HCl ⇌ CrO₂Cl₂ + H₂O[1][6]
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Due to the presence of water as a byproduct, which can hydrolyze the chromyl chloride, this

reaction requires anhydrous conditions. The sulfuric acid in the alternative method serves as a

dehydrating agent.[1][5]

Experimental Protocol: Preparation from Potassium
Dichromate and Sodium Chloride
This protocol details a common laboratory-scale synthesis of chromyl chloride using potassium

dichromate, sodium chloride, and concentrated sulfuric acid.[7][8]

Materials and Equipment:

Potassium dichromate (K₂Cr₂O₇), dry

Sodium chloride (NaCl), dry

Concentrated sulfuric acid (H₂SO₄)

Distillation flask (e.g., 2000 mL)

Dropping funnel

Condenser

Receiving flask

Heating mantle or water bath

Ice-water bath

Glassware must be thoroughly dried before use.[7]

Procedure:

Preparation of Reactants: In a dry distillation flask, thoroughly mix 80 g of dry potassium

dichromate and 50 g of sodium chloride.[7]
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Assembly of Apparatus: Assemble a distillation apparatus with the distillation flask, a

dropping funnel, a condenser, and a receiving flask. Ensure all joints are well-sealed.

Reaction Initiation: Cool the receiving flask in an ice-water bath.[7] Slowly add 150 g of

concentrated sulfuric acid to the mixture in the distillation flask through the dropping funnel.

[7] The reaction will begin to produce chromyl chloride, which will start to distill over without

heating.[7]

Distillation: Gently heat the reaction flask to continue the distillation process.[7] Continue

heating until the contents of the flask begin to foam.[7]

Purification: The collected crude chromyl chloride can be purified by fractional distillation.[7]

The boiling point of chromyl chloride is 117 °C.[2]

Storage: Store the purified chromyl chloride in a sealed glass ampoule to prevent leakage of

its corrosive and carcinogenic vapors.[1]

Quantitative Data
Property Value Reference(s)

Chemical Formula CrO₂Cl₂ [2]

Molar Mass 154.90 g/mol [2]

Appearance
Viscous, fuming, blood-red

liquid
[2]

Density 1.91 - 1.96 g/cm³ at 20 °C [2][9]

Melting Point -96.5 °C [2]

Boiling Point 117 °C [2]

Solubility

Reacts with water and

alcohols. Soluble in various

organic solvents like CCl₄,

CHCl₃, CS₂, and benzene.

[2]
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Workflow for Chromyl Chloride Synthesis
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Caption: Workflow for Chromyl Chloride Synthesis.
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Safety Precautions
Chromyl chloride is a hazardous substance that requires stringent safety measures.

Handling:

Always work in a well-ventilated fume hood.[10]

Wear appropriate personal protective equipment (PPE), including chemical splash goggles, a

face shield, appropriate protective gloves, and a lab coat.[11] A self-contained breathing

apparatus may be necessary.[12]

Avoid inhalation of vapors, which are highly irritating to the respiratory system and can cause

lung damage.[12][13]

Prevent contact with skin and eyes, as it is severely corrosive and can cause burns.[1][11]

Do not expose to water, as it reacts violently.[11][12]

Keep away from combustible materials, as it is a strong oxidizer and may cause fire.[11][14]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[11]

Keep containers tightly closed.[11] Do not store in metal containers.[11]

Store in a corrosives area, protected from light.[11]

Spills and Disposal:

In case of a spill, absorb with a non-combustible material like sand or earth.[11] Do not use

combustible materials such as sawdust.[11]

For disposal, the compound can be neutralized by slowly adding it to a chilled inert solvent

and then treating it with a reducing agent like sodium sulfite until the red/orange color turns

green.[2][8] This converts the hexavalent chromium to the less toxic trivalent chromium.[8] All

waste must be handled in accordance with local, state, and federal regulations.[13]
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First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek immediate

medical attention.[11]

Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing.[11] Seek immediate medical attention.[11]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give a cupful of water.[11]

Seek immediate medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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